Cas no 511522-43-3 (4-(1-amino-2,2,2-trifluoroethyl)-2,6-dimethylphenol)

• Product Name: 4-(1-amino-2,2,2-trifluoroethyl)-2,6-dimethylphenol
• CAS No: 511522-43-3
• MF: C₁₀H₁₂F₃NO
• MW: 219.203593254089
• MDL: MFCD18704226
• CID: 3486186
• PubChem ID: 77128153
• Update Time: 2025-06-13

4-(1-amino-2,2,2-trifluoroethyl)-2,6-dimethylphenol Chemical and Physical Properties

Names and Identifiers

• PHENOL, 4-(1-AMINO-2,2,2-TRIFLUOROETHYL)-2,6-DIMETHYL-
• 4-(1-amino-2,2,2-trifluoroethyl)-2,6-dimethylphenol
• EN300-1932660
• DTXSID301225270
• 511522-43-3

• MDL： MFCD18704226
• Inchi： 1S/C10H12F3NO/c1-5-3-7(4-6(2)8(5)15)9(14)10(11,12)13/h3-4,9,15H,14H2,1-2H3
• InChI Key： CNVPMDAVRDOGAC-UHFFFAOYSA-N
• SMILES： FC(C(C1C=C(C)C(=C(C)C=1)O)N)(F)F

Computed Properties

• Exact Mass: 219.08709849Da
• Monoisotopic Mass: 219.08709849Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 46.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Ortho cresols
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Cresols Ortho cresols

Additional information on 4-(1-amino-2,2,2-trifluoroethyl)-2,6-dimethylphenol

Introduction to 4-(1-amino-2,2,2-trifluoroethyl)-2,6-dimethylphenol (CAS No. 511522-43-3)

4-(1-amino-2,2,2-trifluoroethyl)-2,6-dimethylphenol, identified by the Chemical Abstracts Service number 511522-43-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules characterized by the presence of both aromatic and fluorinated aliphatic substituents, which contribute to its unique chemical properties and potential biological activities. The structural configuration of this molecule, featuring a dimethylphenol core modified with a trifluoroethyl group linked to an amino moiety, positions it as a promising candidate for further exploration in drug discovery and therapeutic development.

The significance of this compound lies in its potential to serve as a key intermediate in the synthesis of novel pharmacophores. The incorporation of fluorine atoms into organic molecules is a well-established strategy in medicinal chemistry due to the ability of fluorine to modulate metabolic stability, lipophilicity, and binding affinity. In the case of 4-(1-amino-2,2,2-trifluoroethyl)-2,6-dimethylphenol, the trifluoroethyl group not only enhances the compound's metabolic resistance but also influences its interaction with biological targets. This dual functionality makes it an attractive scaffold for designing molecules with enhanced pharmacological profiles.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the biological activity of such compounds with greater accuracy. Studies have suggested that derivatives of 4-(1-amino-2,2,2-trifluoroethyl)-2,6-dimethylphenol may exhibit properties relevant to anti-inflammatory and antimicrobial applications. The presence of the amino group provides a site for further derivatization, allowing chemists to fine-tune the molecule's properties for specific therapeutic purposes. For instance, modifications at this position could enhance binding interactions with enzymes or receptors involved in disease pathways.

The pharmaceutical industry has been increasingly interested in developing small-molecule inhibitors targeting inflammatory cytokines and enzymes. Compounds like 4-(1-amino-2,2,2-trifluoroethyl)-2,6-dimethylphenol could serve as valuable building blocks in the synthesis of such inhibitors. The aromatic ring system provides a platform for hydrogen bonding interactions with biological targets, while the fluorinated side chain contributes to selective binding. This combination of features makes it a versatile candidate for further exploration in rational drug design.

In addition to its potential in therapeutic applications, 4-(1-amino-2,2,2-trifluoroethyl)-2,6-dimethylphenol has shown promise in materials science research. The unique electronic properties conferred by the fluorine atoms make this compound suitable for applications in organic electronics and advanced materials. For example, it could be used as a precursor in the synthesis of liquid crystals or organic semiconductors due to its ability to form stable and ordered structures.

The synthesis of 4-(1-amino-2,2,2-trifluoroethyl)-2,6-dimethylphenol involves multi-step organic transformations that highlight the compound's synthetic utility. The process typically begins with the preparation of a trifluoroalkylamine intermediate followed by functionalization at the aromatic ring using dimethylation and subsequent introduction of the amino group. Advanced synthetic techniques such as transition-metal-catalyzed cross-coupling reactions have been employed to improve yields and selectivity in these transformations.

From a regulatory perspective, compounds like 4-(1-amino-2,2,2-trifluoroethyl)-2,6-dimethylphenol must undergo rigorous testing to ensure safety and efficacy before they can be considered for clinical use. Preclinical studies are essential to evaluate their pharmacokinetic properties, toxicity profiles, and potential side effects. These studies often involve in vitro assays using cell cultures as well as animal models to assess biological activity across different species.

The role of fluorine-containing compounds in modern medicine cannot be overstated. Their ability to enhance drug stability and bioavailability has led to their widespread use in pharmaceuticals. The development of new synthetic methodologies has further expanded the toolkit available to medicinal chemists for creating novel fluorinated drugs. As research continues to uncover new applications for compounds like 4-(1-amino-2,2,2-trifluoroethyl)-2,6-dimethylphenol, their importance is likely to grow even more significant.

Future directions in the study of this compound may include exploring its role in combination therapies or investigating its potential as an adjuvant agent alongside existing treatments. The versatility of its structural framework allows for numerous modifications that could tailor its properties for specific medical conditions. By leveraging advances in synthetic chemistry and biotechnology， researchers can unlock new possibilities for this promising molecule.